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Compound of Interest

Compound Name: celaphanol A

Cat. No.: B026724 Get Quote

Technical Support Center: Celaphanol A
Disclaimer: The following guidance is for informational purposes for research professionals. A

specific, official Safety Data Sheet (SDS) for Celaphanol A is not publicly available. The

information provided is based on general laboratory safety protocols for handling research-

grade chemical compounds and should be supplemented by a thorough risk assessment by

the user's institution. Always consult with your institution's Environmental Health and Safety

(EHS) department for specific guidance.

Frequently Asked Questions (FAQs)
Q1: What is Celaphanol A?

A1: Celaphanol A is a diterpene, a type of natural organic compound, that can be isolated from

the root bark of Celastrus orbiculatus[1]. It is identified by CAS Number 244204-40-8[2]. In

research, it has demonstrated neuroprotective effects against hydrogen peroxide-induced

cytotoxicity in PC12 cells[1]. It is also suggested to be a possible inhibitor of the NF-κB (nuclear

factor kappa-light-chain-enhancer of activated B cells) signaling pathway, indicating potential

anti-inflammatory activity[3].

Q2: What are the primary research applications of Celaphanol A?

A2: Based on its observed biological activities, Celaphanol A is primarily used in preclinical

research settings. Key applications include:
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Neuroprotection studies: Investigating its ability to protect neuronal cells from oxidative

stress and other forms of damage[1].

Anti-inflammatory research: Studying its mechanism for inhibiting inflammatory pathways,

particularly its effects on NF-κB activation and nitric oxide production[3].

Drug Discovery: Exploring its potential as a lead compound for developing new therapies for

neurodegenerative or inflammatory diseases.

Q3: What are the known physical and chemical properties of Celaphanol A?

A3: The available data for Celaphanol A is summarized below. It is important to note that this

information is aggregated from chemical suppliers and may not have been independently

verified.

Property Value Source(s)

CAS Number 244204-40-8 [2]

Molecular Formula C₁₇H₂₀O₄ [2]

Molecular Weight 288.338 g/mol

Density 1.3 ± 0.1 g/cm³

Boiling Point 532.8 ± 50.0 °C at 760 mmHg

Flash Point 290.1 ± 26.6 °C

Solubility
Chloroform, Dichloromethane,

Ethyl Acetate, DMSO, Acetone
[3]

Q4: How should I properly store Celaphanol A?

A4: While specific storage conditions are not detailed in an official SDS, general best practices

for a research compound of this nature suggest storing it in a tightly sealed container in a cool,

dry, and well-ventilated area, away from ignition sources and strong oxidizing agents. For long-

term stability, especially when in solution, refer to the supplier's product information sheet or

store at -20°C or -80°C.
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Troubleshooting Guide
Issue 1: Inconsistent experimental results.

Possible Cause 1: Compound Degradation. Celaphanol A, like many natural products, may

be sensitive to light, temperature, or repeated freeze-thaw cycles.

Solution: Aliquot the stock solution upon initial preparation to minimize freeze-thaw cycles.

Store stock solutions and solid compound protected from light. Prepare fresh working

solutions for each experiment.

Possible Cause 2: Solubility Issues. The compound may precipitate out of aqueous buffers if

the concentration of the organic solvent (like DMSO) is too low in the final working solution.

Solution: Ensure the final concentration of the solvent (e.g., DMSO) in your cell culture

media or assay buffer is consistent across all experiments and does not exceed a level

toxic to your system (typically <0.5%). Visually inspect solutions for any precipitation

before use.

Issue 2: Unexpected cytotoxicity observed in cell-based assays.

Possible Cause 1: High Solvent Concentration. The solvent used to dissolve Celaphanol A
(e.g., DMSO) can be toxic to cells at higher concentrations.

Solution: Run a solvent control experiment where cells are treated with the highest

concentration of the solvent used in your experiment to ensure the observed effects are

due to Celaphanol A and not the vehicle.

Possible Cause 2: On-target or Off-target Effects. While studied for neuroprotection,

Celaphanol A may have cytotoxic effects at higher concentrations or in different cell lines.

Solution: Perform a dose-response curve to determine the optimal non-toxic concentration

range for your specific cell line and experimental endpoint.

Experimental Protocols
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General Protocol for Handling and Use of Celaphanol A
in a Research Setting
This protocol is a general guideline. Users must adapt it to their specific experimental needs

and institutional safety requirements.

Receiving and Logging:

Upon receipt, visually inspect the container for any damage.

Log the compound into your laboratory's chemical inventory system.

Store immediately under the conditions recommended by the supplier (typically cool and

dry).

Personal Protective Equipment (PPE):

Wear standard laboratory PPE, including a lab coat, safety glasses with side shields, and

nitrile gloves.

When handling the solid compound (powder), use a chemical fume hood to avoid

inhalation.

Preparation of Stock Solutions:

Perform all weighing and initial dissolution of the solid compound inside a chemical fume

hood.

To prepare a 10 mM stock solution in DMSO:

Calculate the required mass of Celaphanol A (MW = 288.34 g/mol ). For 1 mL of 10

mM solution: 0.01 mol/L * 0.001 L * 288.34 g/mol = 0.00288 g = 2.88 mg.

Weigh 2.88 mg of Celaphanol A powder into a sterile microcentrifuge tube.

Add 1 mL of high-purity DMSO.

Vortex thoroughly until the solid is completely dissolved.
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Aliquot the stock solution into smaller volumes for single-use to avoid contamination and

degradation from repeated freeze-thaw cycles. Store aliquots at -20°C or -80°C.

Disposal:

All materials contaminated with Celaphanol A, including gloves, tubes, and pipette tips,

should be considered chemical waste.

Dispose of solid waste and unused solutions in a properly labeled hazardous waste

container.

Follow all federal, state, and local regulations for hazardous waste disposal[4]. Do not

dispose of down the drain.
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Caption: Experimental workflow for studying Celaphanol A.
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Caption: Postulated inhibition of the NF-κB pathway by Celaphanol A.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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